Cas no 3858-80-8 (Benzenemethanamine, 3,5-dimethyl-, hydrochloride)

• Product Name: Benzenemethanamine, 3,5-dimethyl-, hydrochloride
• CAS No: 3858-80-8
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• CID: 1491058
• PubChem ID: 16753310
• Update Time: 2025-11-02

Benzenemethanamine, 3,5-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,5-dimethyl-, hydrochloride
• EN300-299987
• (3,5-dimethylphenyl)methanamine hydrochloride
• 3858-80-8
• starbld0034302
• SCHEMBL7893804

• Inchi： 1S/C9H13N.ClH/c1-7-3-8(2)5-9(4-7)6-10;/h3-5H,6,10H2,1-2H3;1H
• InChI Key： ZUAMHZPTTLGZSK-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 171.08162
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 3,5-dimethyl-, hydrochloride

Comprehensive Overview of Benzenemethanamine, 3,5-dimethyl-, hydrochloride (CAS No. 3858-80-8)

Benzenemethanamine, 3,5-dimethyl-, hydrochloride (CAS No. 3858-80-8) is a chemically significant compound widely utilized in pharmaceutical and organic synthesis applications. This aromatic amine derivative, characterized by its dimethyl-substituted benzene ring, plays a pivotal role in the development of advanced intermediates for drug discovery and material science. Its molecular structure, featuring a hydrochloride salt form, enhances solubility and stability, making it a preferred choice for researchers.

The compound’s systematic name, 3,5-dimethylbenzylamine hydrochloride, reflects its structural specificity. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such tailored amines, as they align with the demand for sustainable and efficient synthetic routes. Searches for "CAS 3858-80-8 suppliers" or "3,5-dimethylbenzylamine hydrochloride applications" have surged, highlighting its relevance in modern research.

From a synthetic perspective, Benzenemethanamine, 3,5-dimethyl-, hydrochloride serves as a versatile building block. Its electron-rich aromatic system facilitates electrophilic substitutions, enabling the creation of complex molecules. Laboratories focusing on high-throughput screening or peptide coupling often leverage this compound due to its consistent reactivity and purity standards. Notably, its compatibility with microwave-assisted synthesis techniques aligns with the industry’s shift toward faster, energy-efficient protocols.

Safety and handling of CAS No. 3858-80-8 adhere to standard laboratory practices. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain integrity. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidance, a frequently searched topic among new users. Regulatory compliance, particularly for REACH and FDA-approved processes, further underscores its suitability for global research applications.

In the context of market trends, demand for 3,5-dimethylbenzylamine derivatives has grown alongside advancements in personalized medicine and bioconjugation. Analysts attribute this to the compound’s role in synthesizing targeted therapeutics, a hotspot in oncology and neurology research. Queries like "buy 3858-80-8 for drug development" reflect this niche demand.

To summarize, Benzenemethanamine, 3,5-dimethyl-, hydrochloride (CAS No. 3858-80-8) exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its adaptability to automated synthesis platforms and alignment with ESG (Environmental, Social, Governance) principles in chemical manufacturing ensure its enduring relevance. Researchers and procurement specialists alike benefit from its well-documented properties and broad applicability.